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Compound of Interest

Compound Name: Dihydrozeatin
Cat. No.: B15874353
Get Quote
\ J

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for the
plant cytokinin Dihydrozeatin, offering procedural, step-by-step guidance to ensure a secure
laboratory environment.

Essential Safety Information

Dihydrozeatin is classified under the Globally Harmonized System (GHS) with the hazard
statement H317, indicating that it may cause an allergic skin reaction. Adherence to proper
personal protective equipment (PPE) protocols and first aid procedures is crucial to mitigate
risks.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following table
summarizes the recommended PPE for handling Dihydrozeatin.
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PPE Component Specification Rationale
Chemical-resistant nitrile To prevent skin contact and
Gloves . . .
gloves. potential allergic reactions.
Safety glasses with side To protect eyes from accidental
Eye Protection shields or chemical splash splashes of solutions or
goggles. powder.

Lab Coat

To protect skin and personal
Standard laboratory coat. ) o
clothing from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a To prevent inhalation of the
NIOSH-approved respirator if powder.

handling large quantities or if

there is a risk of aerosolization.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. If skin irritation or a rash occurs, seek

medical advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Move the person to fresh air and keep them

Inhalation comfortable for breathing. If respiratory
symptoms occur, seek medical advice.
Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of Dihydrozeatin,

from preparation to disposal.
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Safe Handling Workflow for Dihydrozeatin

Don PPE
Prepare Workspace

Weigh Dihydrozeatin
Prepare Solution

Decontaminate Workspace
Segregate Waste
Dispose of Waste

Click to download full resolution via product page

Safe handling workflow for Dihydrozeatin.
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Disposal Plan

Proper disposal of Dihydrozeatin and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste:
e Place non-contaminated materials, such as packaging, in the regular trash.

» Collect any contaminated solid waste, such as gloves, weighing paper, and paper towels, in
a designated hazardous waste container.

Liquid Waste:

o Collect all solutions containing Dihydrozeatin in a clearly labeled hazardous waste
container.

e Do not pour Dihydrozeatin solutions down the drain.
Empty Containers:
o Triple-rinse empty containers with a suitable solvent (e.g., ethanol or water).

» Dispose of the rinsed containers in the appropriate recycling or trash receptacle, in
accordance with institutional guidelines. The rinsate should be collected as hazardous liquid
waste.

Disposal of Hazardous Waste:

o All hazardous waste must be disposed of through your institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal company.

e Ensure all waste containers are properly labeled with the contents and associated hazards.

Quantitative Data

While specific quantitative toxicity data such as LD50 for Dihydrozeatin is not readily available
in public databases, the GHS classification provides a clear directive for safe handling based
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on its potential as a skin sensitizer.

Property Data

GHS Hazard Statement H317: May cause an allergic skin reaction.
GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

P261, P272, P280, P302+P352, P333+P313,

Precautionary Statements
P362+P364, P501

By adhering to these guidelines, researchers can confidently and safely work with
Dihydrozeatin, fostering a culture of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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